Cas no 168619-06-5 (3'-Chloro1,1'-biphenyl-3-carboxylic Acid)

• Product Name: 3'-Chloro1,1'-biphenyl-3-carboxylic Acid
• CAS No: 168619-06-5
• MF: C₁₃H₉ClO₂
• MW: 232.66236281395
• MDL: MFCD03424595
• CID: 235646
• PubChem ID: 2757416
• Update Time: 2025-04-19

3'-Chloro1,1'-biphenyl-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-INDOL-5-YL)BENZOIC ACID
• 3-(3-chlorophenyl)benzoate
• 3-(3-chlorophenyl)benzoic acid
• 3'-Chloro-biphenyl-3-carboxylic acid
• 3-Chlorobiphenyl-3-carboxylic acid
• 3-Biphenyl-3'-chloro-carboxylicacid
• 3'-Chlorobiphenyl-3-carboxylic acid
• AMTDA022
• AKOS BAR-0010
• RARECHEM AL BE 1344
• 3'-CHLORO-[1,1'-BIPHENYL]-3-CARBOXYLIC ACID
• 3-BIPHENYL-3'-CHLORO-CARBOXYLIC ACID
• 3/'-CHLORO-BIPHENYL-3-CARBOXYLIC ACID
• CS-0171091
• W-205980
• FT-0643613
• MFCD03424595
• SCHEMBL7827055
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-chloro-
• DTXSID60373888
• 3'-chloro[1,1'-biphenyl]-3-carboxylic acid
• AS-2067
• BB 0222362
• AKOS002679446
• 168619-06-5
• AM807593
• 3'-Chloro-[1,1'-biphenyl]-3-carboxylicacid
• DB-043752
• 3'-Chloro1,1'-biphenyl-3-carboxylic Acid

• MDL： MFCD03424595
• Inchi： 1S/C13H9ClO2/c14-12-6-2-4-10(8-12)9-3-1-5-11(7-9)13(15)16/h1-8H,(H,15,16)
• InChI Key： CUYOMAWUBKMNDE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 232.02900
• Monoisotopic Mass: 232.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.298
• Boiling Point: 421.3°Cat760mmHg
• Flash Point: 208.6°C
• PSA: 37.30000
• LogP: 3.70520

3'-Chloro1,1'-biphenyl-3-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls